CID 65058
Overview
Description
CID 65058 is a useful research compound. Its molecular formula is C10H12N4O4 and its molecular weight is 252.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 65058 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 65058 including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Elemental Analysis
CID 65058 is used in the iCAP 6000 Series ICP Emission Spectrometer . This spectrometer is designed for elemental analysis and is capable of simultaneous analysis of 66 elements with detection limits at less than 1 ppb . The unique CID camera technology provides a wide dynamic range and resistance to saturation .
Environmental Monitoring
The iCAP 6000 Series ICP Emission Spectrometer, which uses CID 65058, is also used in environmental monitoring . It offers high sample throughput, application flexibility, and low cost of ownership .
Metallurgical Applications
In the field of metallurgy , the iCAP 6000 Series ICP Emission Spectrometer is used for analyzing metal samples . The unique EMT Torch technology enables routine maintenance operations without switching off the plasma .
Petrochemical Industry
CID 65058 is used in the petrochemical industry for the analysis of petrochemical samples . The high transmittance optical design enables simultaneous multi-element analyses in less than 20 seconds per sample .
Food Safety
In the realm of food safety , the iCAP 6000 Series ICP Emission Spectrometer, which uses CID 65058, is used for analyzing food samples . The software tools auto-optimize the sample introduction system for enhanced sample throughput capability .
Radiation Hardened Imaging
The Thermo Scientific CID8710D1M solid state monochrome video camera features a radiation hardened Charge Injection Device (CID) array . This camera, which uses CID 65058, is designed for radiation hardness, with the detachable remote head tolerance to at least 1 x 106 rads total dose .
Process Monitoring
The CID8710D1M camera, which uses CID 65058, is used for process monitoring . The camera is tolerant to gamma, neutron, proton, and high energy electron radiation .
Medical Research
A tetrahydroberberine compound, which is related to CID 65058, has been found to inhibit TRPV3 . This compound has good TRPV3 inhibition activity and can be used for preparing drugs for treating diseases related to TRPV3 ion channel .
properties
IUPAC Name |
9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O4/c15-2-6-5(16)1-7(18-6)14-4-13-8-9(14)11-3-12-10(8)17/h3-7,15-16H,1-2H2,(H,11,12,17)/t5-,6+,7+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGONTNSXDCQUGY-RRKCRQDMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC1N2C=NC3=C2NC=NC3=O)CO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2NC=NC3=O)CO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 65058 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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